Cas no 1863486-12-7 (3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride)

• Product Name: 3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride
• CAS No: 1863486-12-7
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• CID: 5221076
• PubChem ID: 130657910
• Update Time: 2025-05-20

3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-sulfonyl chloride, 3,4-dihydro-
• 3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride

• Inchi： 1S/C9H9ClO3S/c10-14(11,12)8-5-7-3-1-2-4-9(7)13-6-8/h1-4,8H,5-6H2
• InChI Key： JFGSAXDGDKMXJM-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1S(Cl)(=O)=O

Additional information on 3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride

3,4-Dihydro-2H-1-Benzopyran-3-Sulfonyl Chloride: A Comprehensive Overview

3,4-Dihydro-2H-1-benzopyran-3-sulfonyl chloride, also known by its CAS number 1863486-12-7, is a chemical compound that has garnered significant attention in the fields of organic synthesis and material science. This compound is a derivative of benzopyran, a heterocyclic aromatic compound, and its sulfonyl chloride functional group makes it highly reactive and versatile in various chemical reactions. The molecule's structure combines the aromatic stability of benzene with the reactivity of the sulfonyl chloride group, rendering it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The benzopyran skeleton is a fused bicyclic system consisting of a benzene ring and a pyran ring. In the case of 3,4-dihydro-2H-1-benzopyran, the pyran ring is partially hydrogenated, resulting in a dihydro structure. This partial saturation introduces unique electronic properties to the molecule, which are further modulated by the sulfonyl chloride group at the 3-position. The sulfonyl chloride group is a strong electron-withdrawing group, which not only enhances the electrophilic character of the molecule but also facilitates nucleophilic substitutions, making it an excellent substrate for various coupling reactions.

Recent studies have highlighted the potential of 3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing functional polymers with tailored electronic and optical properties. The compound's ability to undergo nucleophilic aromatic substitution has been leveraged to synthesize novel polymeric materials with applications in optoelectronics and sensors.

In addition to its role in polymer synthesis, 3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride has shown promise in medicinal chemistry. The sulfonyl chloride group can be converted into sulfonamides, which are common motifs in drug molecules due to their stability and bioavailability. By modifying the benzopyran core with various substituents, chemists can design molecules with specific pharmacological activities. Recent research has focused on its potential as a scaffold for anti-inflammatory and anticancer agents.

The synthesis of 3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the oxidation of dihydrobenzopyrans followed by sulfonation and subsequent conversion to the sulfonyl chloride form. The development of efficient and scalable synthetic routes remains an active area of research to meet the growing demand for this compound.

In terms of physical properties, 3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride is a crystalline solid with a melting point around 95°C. It is sparingly soluble in common organic solvents but dissolves readily in polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Its chemical stability makes it suitable for storage under standard laboratory conditions when protected from moisture and light.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the sulfonyl chloride group significantly alters the electron distribution across the benzopyran framework, enhancing its reactivity towards nucleophiles. These findings have been instrumental in guiding experimental designs for new synthetic pathways and reaction optimizations.

In conclusion, 3,4-dihydro-2H-1-benzopyran-3-sulfonyl chloride, CAS number 1863486-127, stands as a versatile building block with diverse applications across multiple disciplines. Its unique combination of aromatic stability and reactive functional groups positions it as an essential intermediate in modern chemical synthesis. As research continues to uncover new possibilities for this compound, its role in advancing materials science and medicinal chemistry is expected to grow significantly.